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Cat. No.: B1677104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Octanophenone, also known as 1-phenyloctan-1-one, is a versatile aromatic ketone that

serves as a crucial intermediate in the synthesis of various pharmaceuticals and fragrance

compounds. Its chemical structure, featuring a phenyl group attached to an eight-carbon acyl

chain, provides a scaffold for a wide range of chemical modifications, leading to a diverse array

of downstream products with significant biological and commercial value. This technical guide

provides an in-depth exploration of the synthesis of octanophenone, detailing the upstream

raw materials and key experimental protocols. Furthermore, it delves into the downstream

products that can be derived from this important ketone, outlining the synthetic pathways and

potential applications.

Upstream: The Synthesis of Octanophenone
The most prevalent and industrially significant method for the synthesis of octanophenone is

the Friedel-Crafts acylation of benzene with octanoyl chloride.[1][2][3][4] This electrophilic

aromatic substitution reaction provides a direct and efficient route to introduce the octanoyl

group onto the benzene ring.
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The primary upstream raw materials for the synthesis of octanophenone via Friedel-Crafts

acylation are:

Benzene: The aromatic substrate.

Octanoyl chloride: The acylating agent.

Aluminum chloride (AlCl₃): A Lewis acid catalyst essential for activating the acylating agent.

[5]

Solvent: Typically an inert solvent such as dichloromethane (DCM) or carbon disulfide (CS₂).

An alternative, though less common, upstream precursor for octanoyl chloride is octanoic acid,

which can be converted to the acid chloride using reagents like thionyl chloride (SOCl₂) or

oxalyl chloride.

Experimental Protocol: Friedel-Crafts Acylation of
Benzene with Octanoyl Chloride
This protocol is a representative procedure for the synthesis of octanophenone.

Reaction Scheme:

Reactants

Products
Benzene

+Octanoyl Chloride

AlCl₃

Octanophenone HCl +  AlCl₃ 

Octanophenone
1. NaBH₄, EtOH

2. H₃O⁺
1-Phenyloctanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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